2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)acetamide

• IUPAC Name: 2-(3-cyclopropyl-6-oxopyridazin-1-yl)-N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]acetamide
• InChI: InChI=1S/C13H15N5O3/c1-8-15-16-12(21-8)6-14-11(19)7-18-13(20)5-4-10(17-18)9-2-3-9/h4-5,9H,2-3,6-7H2,1H3,(H,14,19)
• InChI Key: GXMSPSXNLAXSHI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN=C(O1)CNC(=O)CN2C(=O)C=CC(=N2)C3CC3
• Molecular Formula: C13H15N5O3
• Molecular Weight: 289.29 g/mol

Description

2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C13H15N5O3 and its molecular weight is 289.295. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

This compound belongs to a class of pyridazin-3-one derivatives. A study by Ibrahim and Behbehani (2014) demonstrates the synthesis of pyridazin-3-one derivatives, showcasing their potential in forming various fused azines and other heterocyclic compounds. These derivatives hold significance in medicinal chemistry due to their diverse biological activities (Ibrahim & Behbehani, 2014).

Novel Synthesis Methods

Karpina et al. (2019) developed a method for synthesizing novel triazolopyridine derivatives with an 1,2,4-oxadiazol cycle. This research is important for understanding the synthetic versatility of compounds related to 2-(3-cyclopropyl-6-oxopyridazin-1(6H)-yl)-N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)acetamide and their potential applications in creating a variety of functionalized derivatives (Karpina et al., 2019).

Biological Activity Studies

A study by Gul et al. (2017) on 2,5-disubstituted 1,3,4-oxadiazole compounds, closely related to the compound , reveals their antimicrobial and hemolytic activities. This research contributes to understanding the potential biological applications of such compounds in medical and pharmaceutical sciences (Gul et al., 2017).

Molecular Docking and Biological Assessment

Virk et al. (2023) conducted an in vitro biological assessment of 1,3,4-oxadiazole derivatives combined with azinane and acetamides. This study includes molecular docking, suggesting the potential of these compounds in biological systems and their interactions with biological targets (Virk et al., 2023).